Cas no 650606-85-2 (Pyrimidine, 2,4,6-tris[(3,5-dimethylphenyl)methyl]-)

• Product Name: Pyrimidine, 2,4,6-tris[(3,5-dimethylphenyl)methyl]-
• CAS No: 650606-85-2
• MF: C₃₁H₃₄N₂
• MW: 434.615067958832
• CID: 408761
• PubChem ID: 71377407
• Update Time: 2025-04-19

Pyrimidine, 2,4,6-tris[(3,5-dimethylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2,4,6-tris[(3,5-dimethylphenyl)methyl]-
• 2,4,6-tris[(3,5-dimethylphenyl)methyl]pyrimidine
• 650606-85-2
• DTXSID00800047

• Inchi： 1S/C31H34N2/c1-20-7-21(2)11-26(10-20)16-29-19-30(17-27-12-22(3)8-23(4)13-27)33-31(32-29)18-28-14-24(5)9-25(6)15-28/h7-15,19H,16-18H2,1-6H3
• InChI Key： JTGYJPYJOFONRX-UHFFFAOYSA-N
• SMILES： N1C(CC2C=C(C)C=C(C)C=2)=NC(=CC=1CC1C=C(C)C=C(C)C=1)CC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 434.27242
• Monoisotopic Mass: 434.272199093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78